Cas no 505082-96-2 (6-(2,6-difluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 6-(2,6-difluorophenyl)pyridine-3-carboxylic acid
• CAS No: 505082-96-2
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 933864
• PubChem ID: 53223066
• Update Time: 2025-04-19

6-(2,6-difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-Difluorophenyl)-nicotinic acid
• 6-(2,6-difluorophenyl)pyridine-3-carboxylic acid
• 6-(2,6-DIFLUOROPHENYL)NICOTINIC ACID
• 6-(2,6-difluorophenyl)-pyridine-3-carboxylic acid
• 505082-96-2
• 6-(2,6-Difluorophenyl)nicotinic acid, 95%
• WYWMCVYNDOVBAJ-UHFFFAOYSA-N
• MFCD18260118
• DB-263687
• SCHEMBL4651415
• DTXSID00687355
• EN300-1628277

• Inchi： 1S/C12H7F2NO2/c13-8-2-1-3-9(14)11(8)10-5-4-7(6-15-10)12(16)17/h1-6H,(H,16,17)
• InChI Key： WYWMCVYNDOVBAJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=CC(C(=O)O)=CN=1)F

Computed Properties

• Exact Mass: 235.04400
• Monoisotopic Mass: 235.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.72500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines